Cas no 1804255-52-4 (1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine)

• Product Name: 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine
• CAS No: 1804255-52-4
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4977358
• Update Time: 2025-05-19

1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine

• Inchi： 1S/C7H7BrF2N2/c8-5-1-4(7(9)10)2-6(3-5)12-11/h1-3,7,12H,11H2
• InChI Key： WEEVATCXDPAAEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)F)C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.5
• Topological Polar Surface Area: 38

Additional information on 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine

1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine: A Comprehensive Overview of CAS No. 1804255-52-4

1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine (CAS No. 1804255-52-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine, including its chemical properties, synthesis methods, and recent advancements in its use as a building block for drug discovery.

Chemical Properties and Structure

1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine is a hydrazine derivative with a molecular formula of C₉H₉BrF₂N₂. The compound features a phenyl ring substituted with a bromo group at the 3-position and a difluoromethyl group at the 5-position, attached to a hydrazine moiety. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the bromo and difluoromethyl groups imparts significant electronic effects, making 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine an attractive candidate for various chemical transformations.

Synthesis Methods

The synthesis of 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine has been explored through several routes, each offering distinct advantages and challenges. One common method involves the reaction of 3-bromo-5-difluoromethylbenzonitrile with hydrazine hydrate under appropriate conditions. This approach typically yields high purity products and can be scaled up for industrial applications. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which provide greater flexibility in terms of functional group compatibility and product diversity.

Applications in Medicinal Chemistry

1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of inhibitors for various enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have been investigated for their ability to modulate kinases, which are critical targets in cancer therapy. Additionally, research has explored the use of 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine-based compounds as potential antiviral agents, particularly against emerging viral infections.

Bioactivity and Mechanisms of Action

The bioactivity of 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine-derived compounds is attributed to their ability to interact with specific biological targets. Studies have demonstrated that these compounds can selectively bind to protein targets, leading to altered enzyme activity or receptor signaling. For example, certain derivatives have been shown to inhibit the activity of protein kinases by competing with ATP binding sites, thereby disrupting signaling pathways associated with cell proliferation and survival.

Clinical Relevance and Future Directions

The clinical relevance of 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine-based compounds is an area of active research. Preclinical studies have provided encouraging results, suggesting that these compounds may offer therapeutic benefits in treating various diseases. However, further investigations are needed to fully understand their safety profiles and optimize their pharmacological properties for clinical use.

In conclusion, 1-(3-Bromo-5-(difluoromethyl)phenyl)hydrazine (CAS No. 1804255-52-4) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive building block for the development of novel therapeutic agents. As research continues to advance, it is anticipated that this compound will play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.